molecular formula C10H15ClOSi B8620016 Chloro(4-ethoxyphenyl)dimethylsilane CAS No. 109627-43-2

Chloro(4-ethoxyphenyl)dimethylsilane

Cat. No.: B8620016
CAS No.: 109627-43-2
M. Wt: 214.76 g/mol
InChI Key: BTXNFOCZGYQWBA-UHFFFAOYSA-N
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Description

Chloro(4-ethoxyphenyl)dimethylsilane is a useful research compound. Its molecular formula is C10H15ClOSi and its molecular weight is 214.76 g/mol. The purity is usually 95%.
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Properties

CAS No.

109627-43-2

Molecular Formula

C10H15ClOSi

Molecular Weight

214.76 g/mol

IUPAC Name

chloro-(4-ethoxyphenyl)-dimethylsilane

InChI

InChI=1S/C10H15ClOSi/c1-4-12-9-5-7-10(8-6-9)13(2,3)11/h5-8H,4H2,1-3H3

InChI Key

BTXNFOCZGYQWBA-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC=C(C=C1)[Si](C)(C)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

To a stirred suspension of 3.5 g (0.14 mole) of magnesium powder in 100 ml of dry tetrahydrofuran was added dropwise 17.5 g (0.14 mole) of p-bromophenyl ethyl ether during a one hour period. The mixture was warmed for one hour and then cooled to room temperature. The reaction mixture was added dropwise to a solution of dichlorodimethylsilane in 100 ml of dry tetrahydrofuran which was cooled to -78° C. Upon completion of addition the reaction mixture was allowed to warm to room temperature. Stirring was continued overnight. After dilution with hexane, the reaction mixture was filtered through celite, and the solvent was evaporated under reduced pressure, leaving a liquid residue. Distillation of this residue yielded 18 g of chloro(4-ethoxyphenyl)dimethylsilane as a clear, colorless oil, b.p. 79°-81° C./0.09 mm of Hg.
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Synthesis routes and methods II

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A solution of p-bromophenetole (40.2 g, 0.2 mol) in tetrahydrofuran is added dropwise to a stirred mixture of magnesium turnings (4.86 g, 0.2 mol) in tetrahydrofuran under nitrogen. After the addition is complete, the reaction mixture is stirred at 60° C. for 45 minutes, cooled to room temperature and added dropwise to a solution of dichlorodimethylsilane (25.8 g, 0.2 mol) in tetrahydrofuran while maintaining the temperature below -60° C. The resultant reaction mixture is stirred at -65° C. for 15 minutes, stirred overnight at room temperature, diluted with hexanes, filtered through a pad of diatomaceous earth, concentrated in vacuo, diluted with additional hexanes and filtered through a second pad of diatomaceous earth. The resultant filtrate is concentrated in vacuo to obtain a brown liquid which is distilled to give the title product as a clear liquid (22.2 g, bp 81°-87° C./0.4 mm Hg).
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